molecular formula C13H10F3NO3 B8634071 Ethyl 5-(2-(trifluoromethyl)phenyl)isoxazole-4-carboxylate

Ethyl 5-(2-(trifluoromethyl)phenyl)isoxazole-4-carboxylate

Cat. No.: B8634071
M. Wt: 285.22 g/mol
InChI Key: FHKYIORODPSXQA-UHFFFAOYSA-N
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Description

Ethyl 5-(2-(trifluoromethyl)phenyl)isoxazole-4-carboxylate is a useful research compound. Its molecular formula is C13H10F3NO3 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H10F3NO3

Molecular Weight

285.22 g/mol

IUPAC Name

ethyl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylate

InChI

InChI=1S/C13H10F3NO3/c1-2-19-12(18)9-7-17-20-11(9)8-5-3-4-6-10(8)13(14,15)16/h3-7H,2H2,1H3

InChI Key

FHKYIORODPSXQA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(ON=C1)C2=CC=CC=C2C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 3-dimethylamino-2-(2-trifluoromethyl-benzoyl)-acrylic acid ethyl ester (3.10 g, 9.80 mmol, 1.0 equiv) and hydroxylamine hydrochloride (683 mg, 9.80 mmol, 1.0 equiv) in methanol (25 mL) was heated to reflux for 90 minutes. After cooling, the mixture was partitioned between water and ethyl acetate and separated. The aqueous layer was extracted with ethyl acetate. The combined organic extracts was washed with saturated aqueous sodium chloride, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. Purification by flash column chromatography on silica gel (gradient: 0 to 30% ethyl acetate in cyclohexane) gave 1.43 g (51%) of 5-(2-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid ethyl ester. 1H NMR (300 MHz, CDCl3) δ: 8.38 (s, 1H), 7.69 (d, 1H), 7.61-7.47 (m, 2H), 7.27 (d, 1H), 3.93 (br, 2H), 0.87 (br, 3H).
Name
3-dimethylamino-2-(2-trifluoromethyl-benzoyl)-acrylic acid ethyl ester
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
683 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Ethyl-2-(2'-trifluoromethylbenzoyl)-3-dimethylaminopropenoate (3.14 g.; 0.01 mol.) was dissolved in 15 ml. of dioxane. To this solution was added a solution of hydroxylamine hydrochloride (1.05 g.; 0.015 mol.) in 5 ml. of water. The resulting solution was stirred for 14 hours at 25° C. Extraction with water and diethyl ether yielded ethyl-5-(2'-trifluoromethylphenyl)-4-isoxazolecarboxylate as an oil (1.6 g.; 56.2% yield) having the following analysis:
Name
Ethyl-2-(2'-trifluoromethylbenzoyl)-3-dimethylaminopropenoate
Quantity
3.14 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.05 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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